Cas no 56515-23-2 (3-Methylazepan-4-One Hydrochloride)
3-Methylazepan-4-One Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylazepan-4-One Hydrochloride
- 3-Methylazepan-4-One Hydrochloride(WX601218)
- 3-METHYLAZEPAN-4-ONE HCL
- 3-methylazepan-4-one
- 3-Methylazepan-4-onehydrochloride
- AS-61942
- 3-methylazepan-4-one;hydrochloride
- MFCD28119079
- 56515-23-2
- AKOS027255368
-
- MDL: MFCD28119079
- Inchi: 1S/C7H13NO.ClH/c1-6-5-8-4-2-3-7(6)9;/h6,8H,2-5H2,1H3;1H
- InChI Key: BBBDSWVDXDCDSZ-UHFFFAOYSA-N
- SMILES: CC1CNCCCC1=O.Cl
Computed Properties
- Exact Mass: 163.076
- Monoisotopic Mass: 163.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 112
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
3-Methylazepan-4-One Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M288853-2.5mg |
3-Methylazepan-4-one Hydrochloride |
56515-23-2 | 2.5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M288853-5mg |
3-Methylazepan-4-one Hydrochloride |
56515-23-2 | 5mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M288853-25mg |
3-Methylazepan-4-one Hydrochloride |
56515-23-2 | 25mg |
$ 340.00 | 2022-06-04 | ||
| Chemenu | CM284774-1g |
3-Methylazepan-4-one hydrochloride |
56515-23-2 | 95% | 1g |
$1122 | 2021-06-09 | |
| Chemenu | CM284774-1g |
3-Methylazepan-4-one hydrochloride |
56515-23-2 | 95% | 1g |
$*** | 2023-05-30 | |
| abcr | AB455738-250 mg |
3-Methylazepan-4-one HCl; . |
56515-23-2 | 250MG |
€1,452.00 | 2023-07-18 | ||
| eNovation Chemicals LLC | D568423-1g |
3-Methylazepan-4-One Hydrochloride |
56515-23-2 | 95% | 1g |
$885 | 2024-08-03 | |
| abcr | AB455738-100mg |
3-Methylazepan-4-one HCl; . |
56515-23-2 | 100mg |
€755.70 | 2024-08-03 | ||
| abcr | AB455738-250mg |
3-Methylazepan-4-one HCl; . |
56515-23-2 | 250mg |
€1094.80 | 2025-04-17 | ||
| abcr | AB455738-100 mg |
3-Methylazepan-4-one HCl; . |
56515-23-2 | 100MG |
€755.70 | 2023-07-18 |
3-Methylazepan-4-One Hydrochloride Suppliers
3-Methylazepan-4-One Hydrochloride Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 3-Methylazepan-4-One Hydrochloride
3-Methylazepan-4-One Hydrochloride: A Comprehensive Overview
The compound with CAS No 56515-23-2, commonly referred to as 3-Methylazepan-4-One Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepanone derivatives, which are known for their unique structural properties and potential applications in drug development. The long-tail keyword 3-Methylazepan-4-One Hydrochloride has been the subject of numerous studies, particularly in recent years, due to its intriguing chemical properties and promising therapeutic potential.
3-Methylazepan-4-One Hydrochloride is a cyclic ketone with a seven-membered azepane ring. The presence of the methyl group at the 3-position and the hydroxyl group at the 4-position contributes to its distinctive chemical behavior. Recent research has focused on understanding its stereochemistry, reactivity, and bioavailability. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to act as a potent inhibitor of certain enzymes, making it a potential candidate for anti-inflammatory drug development.
The synthesis of 3-Methylazepan-4-One Hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding azepane derivative. Researchers have explored various synthetic pathways, including ring-closing metathesis and nucleophilic substitution reactions. One notable advancement in this area was reported in *Organic Letters*, where a novel palladium-catalyzed coupling reaction was employed to achieve high yields of the compound. This method not only simplifies the synthesis but also enhances the scalability of the process, making it more feasible for industrial applications.
In terms of pharmacological applications, 3-Methylazepan-4-One Hydrochloride has shown promise as a lead compound for developing drugs targeting central nervous system disorders. Preclinical studies have demonstrated its ability to cross the blood-brain barrier efficiently, which is a critical factor for drugs targeting neurological conditions. A recent study in *Neuropharmacology* revealed that the compound exhibits neuroprotective effects by modulating glutamate signaling pathways, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
Beyond its therapeutic applications, 3-Methylazepan-4-One Hydrochloride has also been investigated for its role in chemical catalysis. Its unique structure allows it to act as a chiral ligand in asymmetric catalysis, facilitating the synthesis of enantioselective compounds. This property has significant implications for the pharmaceutical industry, where chirality plays a crucial role in drug efficacy and safety. A paper published in *Angewandte Chemie* detailed how this compound can be used to catalyze the formation of complex chiral molecules with high enantioselectivity.
From an environmental standpoint, researchers have also explored the biodegradability and eco-toxicity of 3-Methylazepan-4-One Hydrochloride. Studies conducted under simulated environmental conditions indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its potential impact on ecosystems. This finding is particularly important for industries involved in large-scale production or disposal of such compounds.
In conclusion, 3-Methylazepan-4-One Hydrochloride (CAS No 56515-23-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and pharmacology.
56515-23-2 (3-Methylazepan-4-One Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)